Cas no 13039-62-8 (4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI))

• Product Name: 4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI)
• CAS No: 13039-62-8
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 119221
• PubChem ID: 135449517
• Update Time: 2025-06-03

4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI)
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-4(1H)-Pteridinone
• D-BIOPTERIN
• L-biopterin lactam
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]pteridin-4(1H)-one
• NSC339699
• (S,R)-biopterin
• CHEBI:41183
• 2-amino-6-[(1S,2R)-11]pteridin-4(3H)-one
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-1H-pteridin-4-one
• Pterin H B2
• 6-(D-erythro-1,2-dihydroxypropyl)-pterin
• W-201035
• 13039-62-8
• 36183-24-1
• DB03886
• d-erythrobiopterin
• [R-(R*,S*)]-2-amino-6-(1,2-dihydroxypropyl)-4(1H)-Pteridinone
• D-6-(erythro-1,2-Dihydroxypropyl)pterin
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-3H-pteridin-4-one
• 4(1H)-Pteridinone,2-dihydroxypropyl)-, [S-(R*,S*)]-
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]-1,4-dihydropteridin-4-one
• 2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]pteridin-4(3H)-one
• D-erythro-Biopterin
• biopterin
• 4(3H)-Pteridinone,2-dihydroxypropyl)-
• 22150-76-1
• Q41793745
• 1-(2-amino-4-hydroxy-6-pteridinyl)-D-erythro-1,2-Propanediol
• (1'S,2'R)-Biopterin

• Inchi： 1S/C9H11N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h2-3,6,15-16H,1H3,(H3,10,11,13,14,17)/t3-,6-/m1/s1
• InChI Key： LHQIJBMDNUYRAM-AWFVSMACSA-N
• SMILES： O[C@@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@@H](C)O

Computed Properties

• Exact Mass: 237.08633
• Monoisotopic Mass: 237.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.86
• Boiling Point: 590.2°Cat760mmHg
• Flash Point: 310.7°C
• Refractive Index: 1.821
• PSA: 133.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Biopterins and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Biopterins and derivatives

Additional information on 4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI)

4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI): A Comprehensive Overview

4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI), with the CAS registry number 13039-62-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the pteridinone family, which is a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The molecule's unique structure and stereochemistry make it a valuable subject for both academic research and industrial applications.

The chemical structure of 4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI) consists of a pteridinone ring system with an amino group at position 2 and a dihydroxypropyl group at position 6. The stereochemistry at positions 1S and 2R of the dihydroxypropyl substituent is crucial for its biological activity and selectivity. This configuration ensures that the compound interacts specifically with target molecules in biological systems.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research has demonstrated its ability to modulate key enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. Additionally, its stereochemical properties have been leveraged in drug design to enhance bioavailability and reduce off-target effects.

The synthesis of 4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI) involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Advanced techniques such as asymmetric catalysis and stereoselective synthesis have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also pave the way for large-scale production.

In terms of applications, this compound has shown potential in various areas beyond pharmacology. For example, its structural features make it suitable for use in materials science as a building block for advanced materials with tailored properties. Furthermore, its chiral centers provide opportunities for enantioselective catalysis in organic synthesis.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's properties. Molecular modeling studies have revealed insights into its interaction with biomolecules at the atomic level, providing valuable information for rational drug design.

In conclusion, 4(1H)-Pteridinone,2-amino-6-[(1S,2R)-1,2-dihydroxypropyl]- (9CI), with CAS No. 13039-62-8, is a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure and stereochemistry continue to inspire innovative research across multiple disciplines.